![molecular formula C10H11N3O B159915 2-Morpholinoisonicotinonitrile CAS No. 127680-91-5](/img/structure/B159915.png)
2-Morpholinoisonicotinonitrile
Overview
Description
2-Morpholinoisonicotinonitrile is a chemical compound with the molecular formula C10H11N3O and a molecular weight of 189.22 . It is used in research and development .
Synthesis Analysis
The synthesis of morpholines, which includes 2-Morpholinoisonicotinonitrile, has seen significant advancements. These compounds are synthesized from 1,2-amino alcohols, aziridines, epoxides, and related compounds . The synthesis process often involves coupling, cyclization, and reduction reactions .Molecular Structure Analysis
The molecular structure of 2-Morpholinoisonicotinonitrile consists of DNA bases attached to a backbone of methylenemorpholine rings linked through phosphorodiamidate groups .Physical And Chemical Properties Analysis
2-Morpholinoisonicotinonitrile is a solid at room temperature . The compound should be stored in a dry place at room temperature .Scientific Research Applications
Oligonucleotide Therapies
2-Morpholinoisonicotinonitrile is a key component in the synthesis of modified morpholino monomers, which are crucial for the development of oligonucleotide therapies . These therapies are designed to treat mutagenic diseases by regulating gene expression and blocking the production of degenerate proteins.
Peptide Synthesis
This compound has found wide application in peptide synthesis . Peptides have various functions in the body, including as hormones, neurotransmitters, growth factors, and antibiotics, making this application vital for medical research and drug development.
HIV Protease Inhibitors
Researchers have utilized 2-Morpholinoisonicotinonitrile in the development of HIV protease inhibitors . These inhibitors are a class of antiretroviral drugs used to treat HIV/AIDS by preventing the virus from replicating within the body.
Antimicrobial Agents
The compound is also used in the creation of antimicrobial agents . These agents are essential for fighting bacterial, viral, and fungal infections, and their development is critical in the face of rising antibiotic resistance.
Obesity and Diabetes Therapeutics
2-Morpholinoisonicotinonitrile plays a role in the synthesis of therapeutics for obesity and diabetes . These diseases are global health concerns, and the development of effective treatments is a high priority.
Cancer Treatment
The compound is involved in the production of treatments for various types of tumors . Cancer research is one of the most intensive areas of medical research, and new treatments are constantly being sought.
Sexual Dysfunction Medication
Medications for sexual dysfunction have also been developed using 2-Morpholinoisonicotinonitrile . These medications improve the quality of life for individuals affected by such conditions.
Pain Management
Lastly, it has applications in the creation of pain management therapies . Effective pain management is crucial for many medical treatments and for improving patients’ comfort and recovery rates.
Safety and Hazards
properties
IUPAC Name |
2-morpholin-4-ylpyridine-4-carbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3O/c11-8-9-1-2-12-10(7-9)13-3-5-14-6-4-13/h1-2,7H,3-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKBSABVDSSVALF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC=CC(=C2)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00562496 | |
Record name | 2-(Morpholin-4-yl)pyridine-4-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00562496 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Morpholinoisonicotinonitrile | |
CAS RN |
127680-91-5 | |
Record name | 2-(4-Morpholinyl)-4-pyridinecarbonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=127680-91-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(Morpholin-4-yl)pyridine-4-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00562496 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.